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Compound of Interest

Compound Name: 1-Cyclopentylazepane

Cat. No.: B15489586 Get Quote

For Immediate Reference: Essential Safety and Disposal Information

This document provides a comprehensive guide for the safe and environmentally responsible

disposal of 1-Cyclopentylazepane, a chemical compound utilized by researchers, scientists,

and drug development professionals. Due to the absence of a specific Safety Data Sheet

(SDS) for 1-Cyclopentylazepane, the following procedures are based on data from structurally

similar compounds, namely Cyclopentylamine and Azepane, as well as general best practices

for the handling of cyclic amines. It is imperative to treat 1-Cyclopentylazepane with a high

degree of caution and to consult with a licensed hazardous waste disposal company for final

disposition.

Key Chemical and Physical Properties (Estimated)
The following table summarizes the estimated physicochemical properties of 1-
Cyclopentylazepane, based on available data for analogous compounds. These values

should be used as a guide for safe handling and storage pending experimental verification.
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Property Estimated Value Source Analogue(s)

Molecular Formula C₁₁H₂₁N 2-Cyclopentylazepane[1]

Molecular Weight 167.29 g/mol 2-Cyclopentylazepane[1]

Appearance Colorless liquid (presumed) Azepane[2]

Boiling Point ~106 - 108 °C Cyclopentylamine[3][4]

Flash Point ~17 °C Cyclopentylamine[3][4]

Solubility Presumed miscible with water Cyclopentylamine[4]

Density ~0.88 g/cm³ Azepane[2]

Experimental Protocols: Disposal Methodology
The proper disposal of 1-Cyclopentylazepane requires a multi-step approach focused on

containment, labeling, and professional removal. The following protocol is a general guideline

and must be adapted to comply with local, state, and federal regulations.

Materials Required:

Appropriate Personal Protective Equipment (PPE): chemical-resistant gloves, safety

goggles, lab coat.

Leak-proof, sealable waste containers compatible with amines.

Hazardous waste labels.

Inert absorbent material (e.g., vermiculite, sand).

Procedure:

Segregation and Collection:

Collect all waste containing 1-Cyclopentylazepane, including unused product,

contaminated solutions, and rinsates, in a designated, leak-proof container.
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Do not mix with other waste streams unless compatibility is confirmed. Amines can react

violently with acids and oxidizing agents[3].

Container Management:

Ensure the waste container is made of a material compatible with amines.

Keep the container tightly sealed when not in use to prevent the release of vapors.

Store the container in a cool, well-ventilated area away from heat sources and direct

sunlight[3].

Labeling:

Clearly label the waste container as "Hazardous Waste" and include the full chemical

name: "1-Cyclopentylazepane".

Indicate the potential hazards (e.g., "Flammable," "Harmful," "Environmental Hazard").

Spill Management:

In case of a spill, immediately evacuate the area.

Wear appropriate PPE before attempting to clean up.

Contain the spill using an inert absorbent material.

Collect the absorbed material into a sealed container for disposal as hazardous waste.

Professional Disposal:

Contact a licensed hazardous waste disposal company to arrange for pickup and proper

disposal of the 1-Cyclopentylazepane waste.

Provide the disposal company with all available information on the compound's properties

and potential hazards.

Maintain records of all waste disposals as required by regulations.
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Logical Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of 1-
Cyclopentylazepane.
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Caption: Disposal workflow for 1-Cyclopentylazepane.

Disclaimer: The information provided in this document is intended for guidance purposes only

and is based on the best available data for similar chemical structures. It is not a substitute for

a formal Safety Data Sheet. All laboratory personnel must be trained in hazardous waste

management and adhere to all applicable regulations. Always consult with your institution's

environmental health and safety department for specific disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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